Cas no 220012-53-3 (Nordihydrocapsiate)

• Product Name: Nordihydrocapsiate
• CAS No: 220012-53-3
• MF: C₁₇H₂₆O₄
• MW: 294.385945796967
• MDL: MFCD28137841
• CID: 289193
• PubChem ID: 329756336
• Update Time: 2025-06-09

Nordihydrocapsiate Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,7-methyl-, (4-hydroxy-3-methoxyphenyl)methyl ester
• Nordihydrocapsiate
• (4-hydroxy-3-methoxyphenyl)methyl 7-methyloctanoate
• 4-Hydroxy-3-methoxybenzyl 7-methyloctanoate
• NDCT
• Nordihydrocapsiate, analytical standard
• UNII-4S73H45T4T
• Octanoic acid, 7-methyl-, (4-hydroxy-3-methoxyphenyl)methyl ester
• CHEBI:174795
• 4-Hydroxy-3-methoxybenzyl7-methyloctanoate
• 220012-53-3
• SCHEMBL1586484
• DTXSID80176439
• MFCD28137841
• Q27260415
• 4S73H45T4T
• DTXCID4098930
• Nordihydrocapsiic acid
• G63781
• (4-Hydroxy-3-methoxyphenyl)methyl 7-methyloctanoic acid

• MDL： MFCD28137841
• Inchi： 1S/C17H26O4/c1-13(2)7-5-4-6-8-17(19)21-12-14-9-10-15(18)16(11-14)20-3/h9-11,13,18H,4-8,12H2,1-3H3
• InChI Key： BXBVPYSHEOQGHP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(=C(C=1)OC)O)C(CCCCCC(C)C)=O

Computed Properties

• Exact Mass: 294.18318
• Monoisotopic Mass: 294.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Refractive Index: n20/D 1.495-1.505
• PSA: 55.76

Nordihydrocapsiate Security Information

• Hazard Statement： H413
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 53
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on Nordihydrocapsiate

Comprehensive Overview of Nordihydrocapsiate (CAS No. 220012-53-3): Properties, Applications, and Health Benefits

Nordihydrocapsiate (CAS No. 220012-53-3) is a naturally occurring capsinoid derived from chili peppers, specifically from the Capsicum annuum plant. This compound has garnered significant attention in recent years due to its potential health benefits, particularly in weight management and metabolic enhancement. Unlike its more well-known counterpart, capsaicin, Nordihydrocapsiate is non-pungent, making it an attractive option for individuals seeking the benefits of capsinoids without the associated irritation.

The chemical structure of Nordihydrocapsiate is characterized by a vanillyl moiety linked to a fatty acid chain, which is similar to other capsinoids such as capsiate and dihydrocapsiate. This structural similarity allows it to interact with the TRPV1 receptor, a key player in thermogenesis and energy expenditure. Research suggests that Nordihydrocapsiate may promote fat oxidation and increase metabolic rate, making it a popular ingredient in dietary supplements aimed at supporting weight loss and athletic performance.

One of the most frequently searched questions regarding Nordihydrocapsiate is, "How does Nordihydrocapsiate compare to capsaicin?" While both compounds activate the TRPV1 receptor, Nordihydrocapsiate lacks the pungency of capsaicin, which is responsible for the burning sensation associated with chili peppers. This makes Nordihydrocapsiate more palatable and easier to incorporate into functional foods and beverages. Additionally, studies indicate that Nordihydrocapsiate may have a milder effect on the digestive system, reducing the risk of gastrointestinal discomfort.

Another trending topic related to Nordihydrocapsiate is its role in "metabolic health" and "anti-obesity" strategies. With the global rise in obesity rates, there is growing interest in natural compounds that can support healthy weight management. Nordihydrocapsiate has been shown to enhance energy expenditure and reduce fat accumulation in preclinical studies, positioning it as a promising candidate for future therapeutic applications. Consumers are increasingly searching for "natural weight loss supplements" and "non-stimulant fat burners," and Nordihydrocapsiate fits well within these categories.

In the realm of sports nutrition, Nordihydrocapsiate is often discussed alongside terms like "performance enhancement" and "endurance boosting." Athletes and fitness enthusiasts are drawn to its potential to increase oxygen consumption and improve exercise efficiency. Some studies suggest that Nordihydrocapsiate may help delay fatigue by optimizing energy utilization during physical activity, making it a valuable addition to pre-workout formulations.

The safety profile of Nordihydrocapsiate is another area of interest for researchers and consumers alike. Unlike synthetic weight loss agents, Nordihydrocapsiate is derived from natural sources and has demonstrated a favorable safety profile in clinical trials. Common searches include "Is Nordihydrocapsiate safe for long-term use?" and "Are there any side effects of Nordihydrocapsiate?" Current evidence suggests that it is well-tolerated, with minimal adverse effects reported at recommended dosages.

From a formulation perspective, Nordihydrocapsiate is versatile and can be incorporated into various delivery systems, including softgels, powders, and functional beverages. Its stability under different pH conditions and temperatures makes it suitable for a wide range of applications. Manufacturers are increasingly exploring its use in "clean label" products, catering to the demand for transparent and natural ingredient lists.

In conclusion, Nordihydrocapsiate (CAS No. 220012-53-3) represents a compelling natural compound with multifaceted benefits, particularly in the areas of weight management, metabolic health, and sports nutrition. Its non-pungent nature, coupled with its potential to enhance energy expenditure, positions it as a standout ingredient in the growing market for functional foods and dietary supplements. As research continues to uncover its mechanisms of action and applications, Nordihydrocapsiate is poised to become a cornerstone in the pursuit of healthier lifestyles.